Cas no 1315281-49-2 (2-4-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-Yl)-benzyl-1,2,3,4-tetrahydro-isoquinoline)

• Product Name: 2-4-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-Yl)-benzyl-1,2,3,4-tetrahydro-isoquinoline
• CAS No: 1315281-49-2
• MF: C₂₂H₂₈BNO₂
• MW: 349.27422618866
• MDL: MFCD16294539
• CID: 1075890
• PubChem ID: 71306530
• Update Time: 2025-06-25

2-4-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-Yl)-benzyl-1,2,3,4-tetrahydro-isoquinoline Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzyl]-1,2,3,4-tetrahydro-isoquinoline
• 4-(1,2,3,4-Tetrahydro-2-isoquinolinylmethyl)benzeneboronic acid pinacol ester
• 2-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl]-1,2,3,4-tetrahydroisoquinoline
• 2-{[4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]METHYL}-3,4-DIHYDRO-1H-ISOQUINOLINE
• E84136
• MFCD16294539
• 2-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]-3,4-dihydro-1H-isoquinoline
• AKOS016339762
• AS-2439
• CS-0173979
• 1315281-49-2
• 1,2,3,4-Tetrahydro-2-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]isoquinoline
• DB-190691
• 2-{[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}-1,2,3,4-tetrahydroisoquinoline
• A922229
• 2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)-1,2,3,4-tetrahydroisoquinoline
• DTXSID301116704
• 2-4-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-Yl)-benzyl-1,2,3,4-tetrahydro-isoquinoline

• MDL： MFCD16294539
• Inchi： 1S/C22H28BNO2/c1-21(2)22(3,4)26-23(25-21)20-11-9-17(10-12-20)15-24-14-13-18-7-5-6-8-19(18)16-24/h5-12H,13-16H2,1-4H3
• InChI Key： QPDBXVVQMPYSCO-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)CN2CC3C=CC=CC=3CC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 349.2213093g/mol
• Monoisotopic Mass: 349.2213093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7Ų

2-4-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-Yl)-benzyl-1,2,3,4-tetrahydro-isoquinoline Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on 2-4-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-Yl)-benzyl-1,2,3,4-tetrahydro-isoquinoline

Recent Advances in the Study of 2-4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-Yl)-benzyl-1,2,3,4-tetrahydro-isoquinoline (CAS: 1315281-49-2)

The compound 2-4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-Yl)-benzyl-1,2,3,4-tetrahydro-isoquinoline (CAS: 1315281-49-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This boronic acid derivative is a key intermediate in the synthesis of various biologically active molecules, particularly in the development of protease inhibitors and other therapeutic agents targeting inflammatory and oncogenic pathways. Recent studies have highlighted its potential in drug discovery, owing to its unique chemical properties and versatility in organic synthesis.

One of the most notable applications of this compound is its role in Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds in medicinal chemistry. Researchers have demonstrated its efficacy in constructing complex molecular frameworks, which are essential for the development of novel pharmaceuticals. For instance, a 2023 study published in the Journal of Medicinal Chemistry utilized this compound to synthesize a series of tetrahydroisoquinoline derivatives with potent inhibitory activity against specific cancer-related enzymes.

In addition to its synthetic utility, recent investigations have explored the pharmacological potential of 1315281-49-2. Preclinical studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anti-proliferative effects. A 2024 report in Bioorganic & Medicinal Chemistry Letters highlighted its ability to modulate key signaling pathways involved in inflammation, suggesting its potential as a lead compound for the development of new anti-inflammatory drugs. Furthermore, its boronic ester moiety has been implicated in enhancing drug bioavailability and target specificity, making it a valuable scaffold in drug design.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and safety profiles of derivatives based on this compound. Ongoing research aims to address these issues through structural modifications and advanced formulation strategies. For example, a recent collaboration between academic and industrial researchers has focused on improving the metabolic stability of 1315281-49-2 derivatives, with preliminary results indicating enhanced in vivo performance.

In conclusion, 2-4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-Yl)-benzyl-1,2,3,4-tetrahydro-isoquinoline (CAS: 1315281-49-2) represents a versatile and promising tool in modern drug discovery. Its applications span from synthetic chemistry to therapeutic development, with recent studies underscoring its potential in addressing unmet medical needs. Future research will likely focus on further elucidating its mechanisms of action and translating these findings into clinically viable treatments.